Cas no 62559-37-9 (4-Hydroxy-3-phenylbutan-2-one)

4-Hydroxy-3-phenylbutan-2-one structure
4-Hydroxy-3-phenylbutan-2-one structure
Product Name:4-Hydroxy-3-phenylbutan-2-one
CAS No:62559-37-9
MF:C10H12O2
MW:164.201083183289
MDL:MFCD22056260
CID:440163
PubChem ID:12335577
Update Time:2025-04-19

4-Hydroxy-3-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-3-phenylbutan-2-one
    • 2-Butanone, 4-hydroxy-3-phenyl-
    • SB84642
    • LXZMKGWDPDBHSO-UHFFFAOYSA-N
    • hydroxymethylphenylpropanone
    • SCHEMBL265795
    • 62559-37-9
    • DTXSID80491250
    • MDL: MFCD22056260
    • Inchi: 1S/C10H12O2/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
    • InChI Key: LXZMKGWDPDBHSO-UHFFFAOYSA-N
    • SMILES: OCC(C(C)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 1.35150

4-Hydroxy-3-phenylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118931-1g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
1g
$400.00 2023-09-01
Chemenu
CM123191-1g
4-hydroxy-3-phenylbutan-2-one
62559-37-9 95%
1g
$356 2023-01-09
eNovation Chemicals LLC
D509088-1g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
1g
$690 2024-05-24
eNovation Chemicals LLC
D509088-5g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
5g
$1720 2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1739398-1g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 98%
1g
¥2587.00 2024-05-06
Crysdot LLC
CD12051752-1g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95+%
1g
$377 2024-07-24
eNovation Chemicals LLC
D509088-1g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
1g
$690 2025-02-19
eNovation Chemicals LLC
D509088-5g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
5g
$1720 2025-02-19
eNovation Chemicals LLC
D509088-1g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
1g
$690 2025-02-26
eNovation Chemicals LLC
D509088-5g
4-Hydroxy-3-phenylbutan-2-one
62559-37-9 95%
5g
$1720 2025-02-26
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd